Cas no 114282-93-8 (2-[(1,1-Dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetic acid)

• Product Name: 2-[(1,1-Dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetic acid
• CAS No: 114282-93-8
• MF: C₉H₈N₂O₄S₂
• MW: 272.300819396973
• CID: 2660855
• Update Time: 2023-08-06

2-[(1,1-Dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [[(2H-1,2,4-Benzothiadiazine 1,1-dioxide)-3-yl]thio]acetic acid
• 3-[(Carboxymethyl)thio]-4H-1,2,4-benzothiadiazine 1,1-dioxide
• 2-[(1,1-Dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]acetic acid

• Inchi： 1S/C9H8N2O4S2/c12-8(13)5-16-9-10-6-3-1-2-4-7(6)17(14,15)11-9/h1-4H,5H2,(H,10,11)(H,12,13)
• InChI Key： YYNZHMVYHPUDHL-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2NC(=N1)SCC(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 440
• XLogP3: 0.8
• Topological Polar Surface Area: 130